Cas no 1057089-78-7 (3-Pyridinecarboxamide,N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]-)
1057089-78-7 structure
Product Name:3-Pyridinecarboxamide,N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]-
CAS No:1057089-78-7
MF:C19H11F5N2O
MW:378.295461893082
CID:97860
PubChem ID:53431679
Update Time:2025-04-18
3-Pyridinecarboxamide,N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide,N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]-
- N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]-3-Pyridinecarboxamide
- N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide
- 1057089-78-7
- DTXSID80700374
- FT-0744633
-
- Inchi: 1S/C19H11F5N2O/c20-15-5-6-16(21)17(8-15)26-18(27)13-7-12(9-25-10-13)11-1-3-14(4-2-11)19(22,23)24/h1-10H,(H,26,27)
- InChI Key: LDNPYYKZNNSMDO-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=NC=C(C(NC2C=C(C=CC=2F)F)=O)C=1)(F)F
Computed Properties
- Exact Mass: 378.079
- Monoisotopic Mass: 378.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42A^2
- XLogP3: 4.4
Experimental Properties
- PSA: 45.48000
- LogP: 5.68190
3-Pyridinecarboxamide,N-(2,5-difluorophenyl)-5-[4-(trifluoromethyl)phenyl]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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